Cas no 1805529-86-5 (3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine
• CAS No: 1805529-86-5
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• CID: 4884707
• Update Time: 2025-05-20

3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine

• Inchi： 1S/C7H6F3N3O2/c8-5-3(1-11)6(7(9)10)12-2-4(5)13(14)15/h2,7H,1,11H2
• InChI Key： HLETXKKOCLJEFP-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(F)F)C=1CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.3
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine

3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine, identified by the CAS number CAS No. 1805529-86-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic heterocycles widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring with multiple substituents, including an aminomethyl group at position 3, a difluoromethyl group at position 2, a fluoro group at position 4, and a nitro group at position 5.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

The unique combination of functional groups in this compound imparts it with distinctive chemical properties. The nitro group at position 5 is highly electron-withdrawing, which significantly influences the electronic characteristics of the pyridine ring. This feature makes the compound potentially useful in applications requiring strong electron-withdrawing effects, such as in electrochemical sensors or as intermediates in drug design. The presence of fluorine atoms further enhances the stability and bioavailability of the molecule, making it a promising candidate for pharmaceutical applications.

Recent studies have highlighted the potential of 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine as a lead compound in drug discovery. Its ability to interact with specific biological targets has been explored in various disease models, including cancer and infectious diseases. For instance, researchers have investigated its role as an inhibitor of key enzymes involved in cellular signaling pathways, demonstrating its potential as an anticancer agent.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and stability under harsh conditions.

The environmental impact and toxicity profile of 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine have also been subjects of recent investigations. Studies suggest that while the compound exhibits moderate acute toxicity, its chronic effects require further evaluation. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards and minimize risks to human health and the environment.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-nitropyridine is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing technological and medical innovations.